Cas no 50902-76-6 (Butanoic acid, 2,2,3,3-tetramethyl-, methyl ester)

• Product Name: Butanoic acid, 2,2,3,3-tetramethyl-, methyl ester
• CAS No: 50902-76-6
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 363806
• PubChem ID: 12418869
• Update Time: 2025-04-19

Butanoic acid, 2,2,3,3-tetramethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,2,3,3-tetramethyl-, methyl ester
• methyl 2,2,3,3-tetramethylbutanoate
• 50902-76-6
• SCHEMBL2616407
• DTXSID70497403

• Inchi： 1S/C9H18O2/c1-8(2,3)9(4,5)7(10)11-6/h1-6H3
• InChI Key： NQKKMXZMTBLTDS-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3